Cas no 1602231-99-1 (5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one)
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinone, 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)-
- 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one
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- MDL: MFCD29034375
- Inchi: 1S/C10H16N4O/c1-13-9(15)4-3-7(11)10(13)8-5-6-12-14(8)2/h5-7,10H,3-4,11H2,1-2H3
- InChI Key: GECWGZMABPIRPP-UHFFFAOYSA-N
- SMILES: N1(C)C(C2N(C)N=CC=2)C(N)CCC1=O
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-233593-0.05g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 0.05g |
$768.0 | 2024-06-19 | |
| Enamine | EN300-233593-0.1g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 0.1g |
$804.0 | 2024-06-19 | |
| Enamine | EN300-233593-0.25g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 0.25g |
$840.0 | 2024-06-19 | |
| Enamine | EN300-233593-0.5g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 0.5g |
$877.0 | 2024-06-19 | |
| Enamine | EN300-233593-1.0g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 1.0g |
$914.0 | 2024-06-19 | |
| Enamine | EN300-233593-2.5g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 2.5g |
$1791.0 | 2024-06-19 | |
| Enamine | EN300-233593-5.0g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 5.0g |
$2650.0 | 2024-06-19 | |
| Enamine | EN300-233593-10.0g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 95% | 10.0g |
$3929.0 | 2024-06-19 | |
| Enamine | EN300-233593-1g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 1g |
$914.0 | 2023-09-15 | ||
| Enamine | EN300-233593-5g |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one |
1602231-99-1 | 5g |
$2650.0 | 2023-09-15 |
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one
Introduction to 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one (CAS No. 1602231-99-1)
5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1602231-99-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a methyl-substituted piperidine ring, and a methylpyrazole moiety, makes this molecule a versatile scaffold for medicinal chemistry innovation.
The molecular architecture of 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one is of particular interest in the context of drug design. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets. Additionally, the pyrazole moiety enhances its potential as a scaffold for further derivatization, enabling the creation of analogs with tailored pharmacological properties. These structural elements collectively contribute to the compound's promise as a precursor in the synthesis of new drugs.
In recent years, there has been growing interest in exploring the pharmacological potential of 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one and its derivatives. Research has highlighted its suitability for addressing various therapeutic challenges, particularly in areas such as central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to modulate key biological pathways has made it a subject of extensive investigation in academic and industrial research settings.
One of the most compelling aspects of 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one is its role as a building block for more complex molecules. By leveraging its structural features, chemists can design derivatives with enhanced binding affinity and selectivity towards specific targets. This flexibility has been exploited in the development of novel small-molecule drugs that aim to overcome limitations associated with existing therapeutic agents. The compound's versatility underscores its importance in modern drug discovery efforts.
The synthesis of 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one represents another area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates. The compound's synthesis often involves multi-step reactions that highlight the ingenuity and precision required in medicinal chemistry.
Recent studies have also explored the computational modeling of 5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one, aiming to predict its interactions with biological targets and optimize its pharmacokinetic properties. Such computational approaches are integral to modern drug discovery, allowing researchers to accelerate the design process by identifying promising candidates early on. The integration of experimental data with computational insights has significantly enhanced our understanding of this compound's potential.
The pharmacological profile of 5-amino-1-methyl-6-(1-methyl-H-pyrazol-y)piperidin-z-one is another focal point of investigation. Preclinical studies have demonstrated its ability to modulate enzymes and receptors involved in key physiological processes. These findings have laid the groundwork for further exploration into its therapeutic applications. The compound's potential as an anti-inflammatory agent, neuroprotective agent, or even an antiviral agent remains an exciting area for future research.
In conclusion, 5-amino-l-methyl-S-(l-methyl-lH-pyrazol-S-yI)piperidin-z-one (CAS No. 160223199-l) stands out as a promising compound in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its role as a scaffold for drug development, coupled with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.
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